![molecular formula C10H16O2 B2831286 8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane CAS No. 2248293-54-9](/img/structure/B2831286.png)
8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane
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Overview
Description
8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane, also known as MON, is a novel compound that has gained attention in the scientific community due to its unique structure and potential applications. MON belongs to the class of spirocyclic compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of 8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane is not fully understood, but it is believed to involve interactions with cellular targets such as enzymes and receptors. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in cells and organisms. For example, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has also been shown to affect the membrane potential of fungal and bacterial cells, leading to their death. In addition, this compound has been shown to exhibit low toxicity to human cells, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One advantage of using 8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane in lab experiments is its unique structure, which allows for the synthesis of novel compounds with diverse biological activities. Another advantage is its low toxicity to human cells, which makes it a safer alternative to other compounds with similar biological activities. However, one limitation of using this compound in lab experiments is its relatively high cost compared to other compounds.
Future Directions
There are several future directions for research on 8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane. One direction is to explore its potential as a therapeutic agent for cancer, fungal infections, and bacterial infections. Another direction is to study its interactions with cellular targets in more detail, in order to understand its mechanism of action. Additionally, this compound could be used as a building block for the synthesis of novel materials with unique properties, or as a chiral auxiliary for the asymmetric synthesis of complex molecules. Overall, this compound has great potential for further research and development in various fields of science.
Synthesis Methods
The synthesis of 8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane involves the reaction of 3-methyl-2-butanone with 2,2-dimethoxypropane in the presence of a strong acid catalyst. The resulting product is then treated with sodium methoxide to yield this compound. This method has been optimized to achieve high yields and purity of this compound.
Scientific Research Applications
8-Methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane has been studied for its potential applications in various fields of science, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, this compound has been used as a chiral auxiliary for the asymmetric synthesis of complex molecules.
properties
IUPAC Name |
8-methoxy-9-methyl-2-oxadispiro[2.0.34.23]nonane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c1-7-8(11-2)9(4-3-5-9)10(7)6-12-10/h7-8H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEOBGERJJJCREY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C2(C13CO3)CCC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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